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Executive Summary

Benzeneacetamide, N-methoxy- (CAS: 5661-00-7) represents a critical scaffold in the study
of hydroxamic acid derivatives and Weinreb amide intermediates.[1] Unlike its N-methylated
analog (a liquid), the secondary N-alkoxy amide functionality introduces unique conformational
constraints driven by the anomeric effect between the nitrogen and oxygen lone pairs.[1]

This guide details the structural parameters of the molecule, defining its preferred syn-
periplanar (Z) conformation, predicted unit cell dimensions, and the intermolecular hydrogen-
bonding networks that stabilize its crystal lattice at cryogenic temperatures.[1]

Chemical Identity & Physical State[1][2][3]1[4][5][6]1[7]
[8][9]1[10]

¢ |UPAC Name:

-Methoxy-2-phenylacetamide[1][2][3]
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e CAS Number: 5661-00-7[1]

e Molecular Formula:

e Molecular Weight: 165.19 g/mol [1]

o Physical State (RT): Colorless viscous oil or low-melting solid (mp
35-45 °C).

» Crystallographic Implication: High-quality single-crystal X-ray diffraction (SC-XRD) requires
in situ cryo-crystallography (e.g., at 100 K) or co-crystallization strategies.[1]

Experimental Protocol: In Situ Cryo-Crystallography

Since the compound is often liquid at ambient conditions, the following protocol is the standard
for obtaining the crystal structure.[1]

Crystal Growth (In Situ)

e Capillary Mounting: A small volume (

0.5
L) of the neat oil is drawn into a Lindemann glass capillary (
mm diameter).

e Zone Melting: The capillary is mounted on the goniometer head. Using an optical heating
device (OHD), the sample is flash-frozen to a polycrystalline mass and then zone-melted by
moving the heater along the capillary axis to select a single seed crystal.[1]

e Cooling: The single crystal is slowly cooled to 100 K using a nitrogen cryostream to prevent
phase transitions or cracking.

Data Collection Parameters|[5]

¢ Radiation Source: Mo K
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(

A) or CuK
(
A).

» Diffractometer: Bruker D8 QUEST or equivalent with a Photon Il detector.

e Strategy:

and
scans with
frame width.[1]

 Resolution: Data collected to a resolution of at least 0.80 A (

for Mo).

Structural Analysis & Crystallographic Data

As direct experimental data for the specific polymorph is often proprietary or generated in situ,
the following data represents the consensus structural model derived from high-resolution
studies of the homologous N-methoxybenzamide and DFT geometry optimizations (B3LYP/6-
311G** level).

Crystal System & Unit Cell (Predicted)

The molecule is expected to crystallize in a monoclinic system, maximizing intermolecular N-
H[4]---O hydrogen bonding.[4][5]
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Parameter Value (Predicted/Analog) Description

o Common for planar amide
Crystal System Monoclinic o
derivatives.[1]

s G Centrosymmetric, favoring
ace Grou
P P antiparallel packing.

( Axis perpendicular to the
stacking plane.
)
( Short axis, typical of H-bonded
amide chains.
)
( Long axis accommodating the
phenylalkyl tail.
)
( Monoclinic angle.
)
4 Molecules per unit cell.
Density (
g/cm Typical for organic amides.
)

Molecular Geometry & Conformation

The defining feature of N-methoxy amides is the conformation around the N-O bond.[1] Unlike
normal amides, N-alkoxy amides exhibit a strong preference for the syn (Z) conformation due
to the repulsion between the oxygen lone pairs and the carbonyl oxygen (the "anomeric" or
"alpha” effect).

Key Bond Lengths & Angles
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Length (
Bond Interpretation
)
c=0 Typical double bond character;
- H-bond acceptor.
CON Partial double bond character
(resonance).[1]
N-O Single bond; slightly shortened
due to lone pair delocalization.
0O-C(Me) Standard methoxy bond.
Indicates
Angle C-N-O

hybridization at Nitrogen.

Conformational Logic (The "Z" Preference)

The N-methoxy group adopts a conformation where the methoxy oxygen is syn to the carbonyl
oxygen. This minimizes the dipole moment and maximizes the

orbital interaction.

E-Conformation (Anti) | IsESENI AT Steric Repulsion
(Disfavored) (O...0 Lone Pairs)

Z-Conformation (Syn) Stabilized by Anomeric Effect
(Preferred) ST (Ip(O) -> sigma*(CO))

Click to download full resolution via product page

Figure 1: Conformational preference of the N-alkoxy amide functionality. The Z-form is
thermodynamically favored in the crystal lattice.

X-Ray Diffraction Pattern (Simulated)
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Based on the predicted unit cell (

), the powder X-ray diffraction (PXRD) pattern exhibits characteristic reflections corresponding
to the layer spacing and the inter-chain distances.

Simulated Peaks (Cu K
):
e Low Angle (
): Corresponds to the (002) plane, representing the long-axis spacing of the molecules.
e Mid Angle (
): Corresponds to the (100) or (011) planes, typical of the packing between phenyl rings.

o Stacking Peak (

): Represents the

stacking distance (

3.6 A) between parallel phenyl groups in the unit cell.
Intermolecular Interactions & Packing
The crystal structure is dominated by a 1D hydrogen-bonding network.
e Primary Interaction: Strong N-H---O=C hydrogen bonds form infinite

chains propagating along the

-axis.

o Distance (D---A):

A

o Angle (D-H:---A):
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[1]E61[7]

e Secondary Interaction:C-H::-O weak hydrogen bonds involving the phenyl protons and the
methoxy oxygen.

¢ Tertiary Interaction: T-shaped

-stacking between the phenyl rings of adjacent chains.[1]
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Figure 2: Supramolecular assembly in the crystal lattice. The primary motif is the amide
hydrogen bond chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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